5-Heptylpicolinic acid
Overview
Description
5-Heptylpicolinic acid is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inhibition of Dopamine β-Hydroxylase : Fusaric acid, a structurally related compound, is a potent inhibitor of dopamine β-hydroxylase in vitro and in vivo. This inhibition can lead to decreased levels of norepinephrine and epinephrine in various organs (N. Toshiharu et al., 1970).
Pharmacology in Humans : Fusaric acid has been shown to be an effective, partially reversible inhibitor of human plasma dopamine‐β‐hydroxylase (DBH), clinically reducing mean arterial blood pressure (R. Matta & G. Wooten, 1973).
Pharmacological Activities : Research findings on fusaric acid demonstrate its diverse effects on the nervous, cardiovascular, and immune systems in mammals. It is toxic to some mammalian tumor cell lines (H. Wang & T. Ng, 1999).
Clinical Trials for Hypertension : Fusaric acid has shown consistent hypotensive effects in experimental animals and has been studied for its potential as an antihypertensive drug in clinical medicine (F. Terasawa & M. Kameyama, 1971).
Effects on Brain Neurochemistry and Behavior : Fusaric acid can cause vomiting and neurochemical changes in swine, which may be relevant for understanding its impact on the nervous system and behavior (T. Smith & E. MacDonald, 1991).
Potential Antihypertensive Activity : A study on 5-O-substituted derivatives of 5-hydroxypicolinic acids, similar in structure to 5-Heptylpicolinic acid, found that certain derivatives, such as 5-n-Butoxy-picolinic acid, have comparable antihypertensive activity to fusaric acid (M. Hachisu et al., 1983).
properties
IUPAC Name |
5-heptylpyridine-2-carboxylic acid |
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InChI |
InChI=1S/C13H19NO2/c1-2-3-4-5-6-7-11-8-9-12(13(15)16)14-10-11/h8-10H,2-7H2,1H3,(H,15,16) |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
RXWKVXFXMNGIIC-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Canonical SMILES |
CCCCCCCC1=CN=C(C=C1)C(=O)O |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C13H19NO2 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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DSSTOX Substance ID |
DTXSID30179238 |
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| Record name | Picolinic acid, 5-heptyl- | |
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Molecular Weight |
221.29 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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CAS RN |
24472-59-1 |
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| Record name | Picolinic acid, 5-heptyl- | |
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| Record name | Picolinic acid, 5-heptyl- | |
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Retrosynthesis Analysis
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